Cas no 2138565-85-0 (3-(1H-pyrazol-1-yl)pyridine-4-carboxylic acid hydrochloride)

• Product Name: 3-(1H-pyrazol-1-yl)pyridine-4-carboxylic acid hydrochloride
• CAS No: 2138565-85-0
• CID: 4641340
• PubChem ID: 132353851
• Update Time: 2025-06-12

3-(1H-pyrazol-1-yl)pyridine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-1-yl)pyridine-4-carboxylic acid hydrochloride

Additional information on 3-(1H-pyrazol-1-yl)pyridine-4-carboxylic acid hydrochloride

Comprehensive Overview of 3-(1H-pyrazol-1-yl)pyridine-4-carboxylic acid hydrochloride (CAS No. 2138565-85-0)

The compound 3-(1H-pyrazol-1-yl)pyridine-4-carboxylic acid hydrochloride (CAS No. 2138565-85-0) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole and pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and inflammation-related pathways. The hydrochloride salt form enhances solubility, a critical factor for bioavailability optimization in preclinical studies.

In recent years, the demand for heterocyclic compounds like 3-(1H-pyrazol-1-yl)pyridine-4-carboxylic acid has surged due to their role in developing novel therapeutics. This aligns with trending searches such as "kinase inhibitor scaffolds 2024" and "pyridine derivatives in medicinal chemistry." The compound's carboxylic acid moiety allows for further derivatization, addressing another hot topic: "click chemistry modifications for drug candidates." Analytical techniques like HPLC and LC-MS are typically employed for purity verification, reflecting the industry's emphasis on "QC standards for pharmaceutical intermediates."

From a synthetic chemistry perspective, the 1H-pyrazol-1-yl group in this compound enables diverse functionalization strategies. This characteristic resonates with frequently searched terms like "N-heterocycle coupling reactions" and "microwave-assisted pyrazole synthesis." The scientific community has shown particular interest in its potential as a building block for covalent inhibitors, a rapidly growing field in targeted therapy development. Stability studies under various pH conditions (a common query: "acid-stable drug intermediates") confirm its robustness for formulation development.

The agrochemical sector has also investigated applications of 3-(1H-pyrazol-1-yl)pyridine-4-carboxylic acid hydrochloride, particularly in developing next-generation plant protection agents. This connects with trending searches about "low-toxicity pesticide intermediates" and "green chemistry approaches in agrochemicals." The compound's balanced lipophilicity (LogP ~2.1) makes it suitable for systemic crop protection formulations, addressing the industry's shift toward "reduced environmental impact" solutions.

Quality control specifications for CAS No. 2138565-85-0 typically require ≥98% purity (HPLC), with strict limits on residual solvents. These parameters align with regulatory-focused searches like "ICH Q3C compliant intermediates" and "GMP-grade chemical suppliers." Thermal analysis (DSC) reveals a characteristic melting point around 215-220°C, an important identifier for material qualification. The compound's stability profile makes it suitable for global shipping, addressing logistics-related queries about "temperature-sensitive pharmaceutical raw materials."

Recent patent analyses show growing IP activity around pyrazole-pyridine hybrids, with 3-(1H-pyrazol-1-yl)pyridine-4-carboxylic acid derivatives appearing in applications for metabolic disease treatments. This correlates with search trends for "small molecule diabetes targets" and "non-peptide GPCR modulators." The hydrochloride salt form specifically addresses formulation challenges frequently discussed in "salt selection strategies for API development" forums. Computational modeling studies suggest favorable docking scores against several disease-relevant protein targets.

From a market perspective, the compound falls into the category of "high-value pharmaceutical building blocks," a segment projected to grow at 8.2% CAGR through 2028. This growth is driven by increasing R&D investments in targeted therapies and the trend toward "fragment-based drug discovery." Suppliers typically offer CAS No. 2138565-85-0 in gram to kilogram quantities, with custom synthesis options available – addressing common procurement queries about "small-batch specialty chemical suppliers."

Environmental and safety assessments indicate that 3-(1H-pyrazol-1-yl)pyridine-4-carboxylic acid hydrochloride requires standard laboratory precautions, aligning with searches for "benign by design chemicals." Its ecological profile makes it suitable for inclusion in "green chemistry toolkits" increasingly adopted by research institutions. The compound's biodegradability characteristics have been evaluated using OECD 301 protocols, responding to industry demands for "sustainable synthetic methodologies."

In analytical applications, this compound serves as a reference standard for method development, particularly in "HPLC method validation for nitrogen-rich compounds." Its distinct UV spectrum (λmax ~265 nm) facilitates detection at low concentrations, addressing analytical challenges discussed in "trace impurity quantification" forums. Recent publications have highlighted its utility in developing "fluorescence-based molecular probes," connecting with cutting-edge research in diagnostic imaging.

The future research potential of 3-(1H-pyrazol-1-yl)pyridine-4-carboxylic acid hydrochloride appears promising, with possible expansions into materials science applications. This aligns with emerging searches about "organic electronic materials" and "coordination polymers." As the scientific community continues to explore structure-activity relationships in heterocyclic systems, this compound's unique architecture positions it as a valuable tool for both academic and industrial research programs worldwide.